Cas no 832739-44-3 (2-(2,4-difluorophenoxy)methylbenzohydrazide)

• Product Name: 2-(2,4-difluorophenoxy)methylbenzohydrazide
• CAS No: 832739-44-3
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• MDL: MFCD04969169
• CID: 3059124
• PubChem ID: 7017482
• Update Time: 2025-06-11

2-(2,4-difluorophenoxy)methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-Difluorophenoxy)methyl)benzohydrazide
• 2-(2,4-difluorophenoxy)methylbenzohydrazide
• HIB73944
• 2-(2,4-Difluoro-phenoxymethyl)-benzoic acid hydrazide
• BBL038908
• STK312721
• CS-0304318
• 2-(2,4-DIFLUOROPHENOXYMETHYL)BENZOHYDRAZIDE
• 832739-44-3
• AKOS000309390
• EN300-229364
• 2-[(2,4-difluorophenoxy)methyl]benzohydrazide

• MDL： MFCD04969169
• Inchi： 1S/C14H12F2N2O2/c15-10-5-6-13(12(16)7-10)20-8-9-3-1-2-4-11(9)14(19)18-17/h1-7H,8,17H2,(H,18,19)
• InChI Key： JRCPTAHJEZQXPB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1C=CC=CC=1C(NN)=O)F

Computed Properties

• Exact Mass: 278.08668395Da
• Monoisotopic Mass: 278.08668395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(2,4-difluorophenoxy)methylbenzohydrazide

Recent Advances in the Study of 2-(2,4-Difluorophenoxy)methylbenzohydrazide (CAS: 832739-44-3)

The compound 2-(2,4-difluorophenoxy)methylbenzohydrazide (CAS: 832739-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This hydrazide derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(2,4-difluorophenoxy)methylbenzohydrazide to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improved the yield and purity of the compound, making it more feasible for large-scale production. The researchers also explored structural modifications to increase its stability and solubility, which are critical factors for its potential use as a drug candidate.

In terms of biological activity, 2-(2,4-difluorophenoxy)methylbenzohydrazide has shown promising results in preclinical models. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. The compound exhibited significant anti-inflammatory effects in vitro and in vivo, suggesting its potential for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential anticancer properties. Research published in European Journal of Medicinal Chemistry (2023) investigated its effects on various cancer cell lines, including breast and lung cancer. The results indicated that 2-(2,4-difluorophenoxy)methylbenzohydrazide induces apoptosis in cancer cells through the activation of specific signaling pathways. These findings highlight its potential as a chemotherapeutic agent, although further studies are needed to evaluate its safety and efficacy in clinical settings.

Despite these promising results, challenges remain in the development of 2-(2,4-difluorophenoxy)methylbenzohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 2-(2,4-difluorophenoxy)methylbenzohydrazide (CAS: 832739-44-3) represents a promising candidate for various therapeutic applications, including anti-inflammatory and anticancer treatments. Continued research and optimization will be crucial to unlocking its full potential and translating these findings into clinically viable therapies.